Cas no 49616-48-0 (Ethanone,1-(2H-isoindol-2-yl)-)

49616-48-0 structure
Product name:Ethanone,1-(2H-isoindol-2-yl)-
Ethanone,1-(2H-isoindol-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-(2H-isoindol-2-yl)-
- 2H-Isoindole, 2-acetyl- (9CI)
- 1-(2H-Isoindol-2-yl)ethanone
- SCHEMBL15880060
- 1-(2H-isoindol-2-yl)ethan-1-one
- 49616-48-0
-
- Inchi: InChI=1S/C10H9NO/c1-8(12)11-6-9-4-2-3-5-10(9)7-11/h2-7H,1H3
- InChI Key: BREYZSCNZJQPOK-UHFFFAOYSA-N
- SMILES: C(N1C=C2C(C=CC=C2)=C1)(=O)C
Computed Properties
- Exact Mass: 159.068413911g/mol
- Monoisotopic Mass: 159.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 22Ų
Ethanone,1-(2H-isoindol-2-yl)- Related Literature
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Ralph A. Wheeler,Emily E. Dalbey Phys. Chem. Chem. Phys., 2021,23, 9061-9064
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Lukas Mai,Nils Boysen,Ersoy Subaşı,Teresa de los Arcos,Detlef Rogalla,Guido Grundmeier,Claudia Bock,Hong-Liang Lu,Anjana Devi RSC Adv., 2018,8, 4987-4994
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T. Lan,Y. Hu,G. Wu,X. Tao,W. Chen J. Mater. Chem. C, 2015,3, 1888-1892
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Chuan G. Ning,Jing K. Deng,Michael S. Deleuze Phys. Chem. Chem. Phys., 2008,10, 2374-2389
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